ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 2-[(2-oxochromene-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H15NO5/c1-2-24-18(22)13-8-4-5-9-15(13)20-17(21)14-11-12-7-3-6-10-16(12)25-19(14)23/h3-11H,2H2,1H3,(H,20,21)
• InChI Key: QWHWJGWPIHEAMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C19H15NO5
• Molecular Weight: 337.3 g/mol

Description

Ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate, also known as ethyl coumarin-3-carboxylate, is a synthetic compound that has been widely used in scientific research. It belongs to the class of coumarin derivatives, which are known for their diverse biological activities. Ethyl coumarin-3-carboxylate has been shown to possess a range of biochemical and physiological effects, making it a promising compound for various research applications.

Mechanism of Action

The mechanism of action of ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate coumarin-3-carboxylate is still not fully understood. However, it has been suggested that its biological activities are mediated through various pathways, including the inhibition of reactive oxygen species (ROS) production, modulation of inflammatory cytokines, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
Ethyl coumarin-3-carboxylate has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. It has also been shown to possess antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate coumarin-3-carboxylate in lab experiments is its diverse biological activities, which make it a promising compound for various research applications. Additionally, its synthetic accessibility and high purity make it an attractive compound for drug development. However, one of the limitations of using this compound coumarin-3-carboxylate is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate coumarin-3-carboxylate. One of the promising areas is the development of novel drugs and therapeutic agents based on its various biological activities. Additionally, the elucidation of its mechanism of action and the identification of its molecular targets may provide valuable insights into the development of more effective drugs. Finally, the exploration of its potential applications in various fields, including agriculture and food science, may lead to new discoveries and innovations.

Synthesis Methods

The synthesis of ethyl 2-{[(2-oxo-2H-chromen-3-yl)carbonyl]amino}benzoate coumarin-3-carboxylate involves the condensation of this compound 3-aminobenzoate with 3-acetyl-2H-chromen-2-one in the presence of a suitable catalyst. This reaction yields the desired product in good yield and high purity. Several modifications of this reaction have been reported in the literature, including the use of different catalysts and reaction conditions.

Scientific Research Applications

Ethyl coumarin-3-carboxylate has been extensively studied for its various biological activities. It has been shown to possess antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. These properties make it a promising compound for the development of novel drugs and therapeutic agents.